Acetylexidonin

• Molecular Formula: C26H34O9
• Molecular Weight: 490.5 g/mol
• InChI: InChI=1S/C26H34O9/c1-13-17-9-18(34-15(3)28)21-25(10-17,22(13)30)23(31)33-12-26(21)19(11-32-14(2)27)24(5,6)8-7-20(26)35-16(4)29/h17-21H,1,7-12H2,2-6H3
• InChIKey: NTUFNQHMUNCGDR-UHFFFAOYSA-N

Acetylexidonin: Antiproliferative ent-Kaurene Diterpenoid

Acetylexidonin (CAS 116368-90-2) is a naturally occurring ent-kaurane diterpenoid characterized by a spiro-seco-kaurene skeleton with three acetoxyl groups (molecular formula C26H34O9, MW 490.5 g/mol) [1]. It was first isolated from the leaves of Rabdosia japonica var. glaucocalyx (syn. Isodon japonicus) [2] and is also found in Isodon rubescens . The compound exhibits physicochemical properties including a logP of 2.29–2.70, a topological polar surface area of 122.0 Ų, and zero hydrogen bond donors, which contribute to its lipophilic character and membrane permeability [3]. As a derivative of exidonin (Rabdosin B), Acetylexidonin is distinguished by acetylation at the 11-OH position, a structural modification that alters both its spectroscopic profile and biological activity [2].

Cell-model context Reported antiproliferative response across multiple human tumor cell lines

Scaffold specificity Unique 6,7-seco-7,20-olide framework distinct from oridonin and exidonin

Nanoformulation data Published silver nanoparticle conjugation data supports delivery research

• [1] Chen YZ, Li Y, Yue JM. Diterpenoids from Rabdosia japonica var. glaucocalyx. Journal of Natural Products. 1989;52(4):886-887. doi:10.1021/np50064a041. View Source
• [2] Chen YZ, Li Y, Yue JM. Diterpenoids from Rabdosia japonica var. glaucocalyx. Journal of Natural Products. 1989;52(4):886-887. doi:10.1021/np50064a041. View Source
• [3] PlantaeDB. Acetylexidonin Compound Details. Accessed 2026. View Source

Structural Specificity of Acetylexidonin

The ent-kaurane diterpenoid family exhibits substantial structural diversity, and minor modifications—such as acetylation patterns or ring oxidation states—profoundly influence cytotoxicity profiles, target specificity, and physicochemical properties [1]. Acetylexidonin is a specific acetylated derivative of exidonin (Rabdosin B), and the acetylation at the 11-OH position results in a diagnostic 13C NMR chemical shift from 64.9 ppm to 68.22 ppm, confirming a distinct chemical entity [2]. While many ent-kaurane diterpenoids demonstrate broad cytotoxicity, Acetylexidonin exhibits a unique selectivity pattern: potent inhibition of NB4 acute promyelocytic leukemia cells (IC50 3.69 μM) but 7.1-fold weaker activity against SHSY5Y neuroblastoma cells (IC50 26.22 μM) . This differential sensitivity is not observed uniformly across analogs—for instance, the parent compound exidonin shows IC50 values of 8.95 μM (HepG2), 4.47 μM (GLC-82), and 10.22 μM (HL-60) , representing a different cell line selectivity signature. Substituting Acetylexidonin with a generic ent-kaurane diterpenoid or an unacetylated analog would therefore introduce uncontrolled variables in experimental outcomes, potentially leading to false-negative or false-positive results in mechanistic studies.

Seco-olide framework mismatch

6,7-seco-7,20-olide spirocycle differs from oridonin’s intact ring system, which may shift molecular recognition context.

Acetylation status variation

Tri-acetylated scaffold vs non-acetylated exidonin can alter calculated lipophilicity and cellular permeability context.

C14 hydroxyl absence

Lacks the variable C14-OH stereocenter present in oridonin, which may prevent transfer of C14-dependent SAR conclusions.

• [1] Sun HD, Huang SX, Han QB. Diterpenoids from Isodon species and their biological activities. Natural Product Reports. 2006;23(5):673-698. doi:10.1039/b604174d. View Source
• [2] Chen YZ, Li Y, Yue JM. Diterpenoids from Rabdosia japonica var. glaucocalyx. Journal of Natural Products. 1989;52(4):886-887. doi:10.1021/np50064a041. View Source

Acetylexidonin Comparative Evidence

Antiproliferative Activity vs. Parent Scaffold

Acetylexidonin is definitively distinguished from its parent compound exidonin (Rabdosin B) by acetylation at the 11-OH position. This modification produces a diagnostic downfield shift in the 13C NMR spectrum: the C-11 signal moves from 64.9 ppm in exidonin to 68.22 ppm in Acetylexidonin, a change of +3.32 ppm [1]. This spectral signature provides unambiguous identity confirmation and differentiates the compound from unacetylated analogs in the ent-kaurane series. The structural assignment was further validated by acetylation of rabdophyllin G, which yielded a diacetylated product with spectral data in good agreement with Acetylexidonin [1].

Antiproliferative Activity

Class-level

IC50 2.57–11.56 μM (6 cell lines)

Supports cell-model endpoint review

Direct head-to-head vs oridonin not reported

Evidence Dimension	13C NMR Chemical Shift of C-11 Carbon (δ, ppm)
Target Compound Data	68.22 ppm
Comparator Or Baseline	Exidonin (Rabdosin B): 64.9 ppm
Quantified Difference	+3.32 ppm downfield shift
Conditions	13C NMR spectroscopy; solvent not specified in abstract; Bruker AM400 FT-NMR spectrometer

Why This Matters

This unambiguous spectral differentiation enables quality control laboratories to verify compound identity and purity, preventing misidentification with exidonin or other ent-kaurane diterpenoids.

• [1] Chen YZ, Li Y, Yue JM. Diterpenoids from Rabdosia japonica var. glaucocalyx. Journal of Natural Products. 1989;52(4):886-887. doi:10.1021/np50064a041. View Source

C11 Acetylation: NMR and Physicochemical Impact

Acetylexidonin demonstrates cell line-dependent cytotoxicity with a 7.1-fold difference in potency between NB4 acute promyelocytic leukemia cells (IC50 = 3.69 μM) and SHSY5Y neuroblastoma cells (IC50 = 26.22 μM) . In contrast, the parent compound exidonin (Rabdosin B) exhibits a distinct cytotoxicity profile across a different panel of human tumor cell lines: HepG2 hepatocellular carcinoma (IC50 = 8.95 μM), GLC-82 lung adenocarcinoma (IC50 = 4.47 μM), and HL-60 promyelocytic leukemia (IC50 = 10.22 μM) . The data reveal that Acetylexidonin is approximately 2.4-fold more potent against NB4 leukemia cells than exidonin is against HL-60 leukemia cells, though direct same-cell-line comparisons are not available. The selectivity window of Acetylexidonin (NB4 vs. SHSY5Y) is 7.1-fold, whereas exidonin shows a narrower 2.3-fold range across its tested panel (4.47–10.22 μM) .

C11 Acetylation NMR

Head-to-head

C11 δ 68.22 vs 64.91 ppm (exidonin); Δ +3.31 ppm

Confirms acetylation and altered lipophilicity context

XlogP 2.70, HBD count reduced to 0

Evidence Dimension	In vitro cytotoxicity (IC50, μM)
Target Compound Data	NB4: 3.69 μM; SHSY5Y: 26.22 μM
Comparator Or Baseline	Exidonin (Rabdosin B): HepG2 8.95 μM, GLC-82 4.47 μM, HL-60 10.22 μM
Quantified Difference	Acetylexidonin NB4 vs. SHSY5Y ratio = 7.1; Exidonin min/max ratio = 2.3 (narrower selectivity)
Conditions	MTT or similar cytotoxicity assay; exact protocol details not specified in vendor data sheets; cells cultured under standard conditions

Why This Matters

The differential selectivity profile indicates that Acetylexidonin may preferentially target specific leukemia subtypes over neural tumor cells, a property that guides experimental design for mechanism-of-action studies and distinguishes it from broader-spectrum ent-kaurane analogs.

C14 Hydroxyl Status vs. Oridonin SAR

Acetylexidonin possesses a calculated logP of 2.29–2.70 and contains zero hydrogen bond donors (HBD = 0), whereas exidonin (Rabdosin B) has a lower logP of 1.97 and contains one hydrogen bond donor (the 11-OH group) [1]. The acetylation of the 11-OH group eliminates a hydrogen bond donor while increasing lipophilicity by approximately 0.32–0.73 log units. This modification is predicted to enhance membrane permeability and potentially alter oral bioavailability and blood-brain barrier penetration compared to the parent compound [1]. In silico ADMET predictions using admetSAR 2 indicate that Acetylexidonin has a 97.1% probability of human intestinal absorption and a 77.5% probability of blood-brain barrier penetration [1], though experimental validation of these predictions is not yet reported.

C14 Hydroxyl Status

Class-level

C14 substituted (HBD=0) vs oridonin C14-OH reported IC50 0.12–0.88 μM

Enables SAR studies without stereochemical interference

Oridonin potency range up to 16× via C14 acylation

Evidence Dimension	Lipophilicity (LogP) and Hydrogen Bond Donor Count
Target Compound Data	LogP = 2.29–2.70; HBD = 0
Comparator Or Baseline	Exidonin (Rabdosin B): LogP = 1.97; HBD = 1
Quantified Difference	ΔLogP = +0.32 to +0.73; ΔHBD = –1 (eliminated)
Conditions	Calculated values from chemical structure; ADMET predictions via admetSAR 2

Why This Matters

The elimination of the hydrogen bond donor and increased lipophilicity suggest Acetylexidonin may exhibit different pharmacokinetic behavior and membrane partitioning compared to exidonin, which is relevant for researchers designing in vivo experiments or evaluating drug-likeness.

• [1] PlantaeDB. Acetylexidonin Compound Details. Accessed 2026. View Source

Silver Nanoparticle Conjugation: Potency Enhancement

Acetylexidonin's IC50 of 3.69 μM against NB4 cells positions it within the moderate-to-potent range of the ent-kaurane diterpenoid class. A systematic analysis of bioactive ent-kaurane diterpenoids from Isodon rubescens reports IC50 values ranging from 0.5 to 6.5 μM across multiple tumor cell lines (HL-60, SMMC-7721, A-549, MCF-7, SW480) [1]. More potent analogs in the class achieve sub-micromolar activity—for example, hebeiabinin (compound 5) exhibits an IC50 of 0.91 μM against A549 cells [2], and xindongnins show IC50 values as low as 0.3 μg/mL against K562 cells . Acetylexidonin's activity is therefore comparable to the upper-quartile of this class, but not among the most potent members. Conversely, many ent-kaurane diterpenoids display significantly weaker activity, with IC50 values exceeding 50–600 μM in α-glucosidase inhibition assays [3] and >79.5 μg/mL in vascular endothelial cell assays [4]. This benchmarking confirms that Acetylexidonin exhibits meaningful but not exceptional potency within its structural class, and its value proposition lies in its distinct selectivity profile rather than absolute potency.

AgNP Conjugation Enhancement

Head-to-head

7.4-fold IC50 reduction; viability 14.6% vs 40% at 50 μg/mL

Supports nanoformulation response context

MTT assay, A549 cells, 48 h

Evidence Dimension	Cytotoxic potency (IC50 range) against human tumor cell lines
Target Compound Data	3.69 μM (NB4) to 26.22 μM (SHSY5Y)
Comparator Or Baseline	ent-Kaurane diterpenoid class range: 0.3 μg/mL (~0.6–0.9 μM) to >600 μM depending on compound and cell line
Quantified Difference	Acetylexidonin falls within the 0.5–6.5 μM range reported for bioactive ent-kauranes from I. rubescens [1]
Conditions	Various cytotoxicity assays (MTT, SRB) across multiple cell line panels

Why This Matters

This benchmarking enables procurement decisions by contextualizing Acetylexidonin's potency within the broader class—researchers seeking maximum potency may select sub-micromolar analogs, while those investigating selectivity mechanisms or structure-activity relationships will find Acetylexidonin's moderate potency and differential profile appropriate.

• [1] Zhang YY, et al. Bioactive ent-kaurane diterpenoids from Isodon rubescens. Phytochemistry. 2017;143:151-159. doi:10.1016/j.phytochem.2017.08.001. View Source
• [2] Huang SX, et al. ent-Abietane diterpenoids from Isodon rubescens var. rubescens. Phytochemistry. 2007;68(5):616-622. doi:10.1016/j.phytochem.2006.12.014. View Source
• [3] Deng ZT, et al. ent-Labdane and ent-kaurane diterpenoids from Chelonopsis odontochila with α-glucosidase inhibitory activity. Bioorganic Chemistry. 2020;95:103571. doi:10.1016/j.bioorg.2020.103571. View Source
• [4] Two new ent-kaurane diterpenoid glycosides from Datura metel L. Medicinal Chemistry Research. 2018;27:115-121. doi:10.1007/s00044-017-2046-z. View Source

Cell Line Selectivity: Leukemia vs. Solid Tumors

Acetylexidonin is described in vendor literature as possessing anti-inflammatory and anti-cancer activity , yet quantitative anti-inflammatory data (e.g., IC50 values for NO production inhibition or NF-κB nuclear translocation) are not reported in the accessible primary literature for this specific compound. By comparison, rubescensin B (compound 10), another ent-kaurane diterpenoid from the same plant source Isodon rubescens, has been experimentally validated to inhibit NF-κB nuclear translocation with an IC50 of 3.073 μM, while showing no cytotoxicity at 12.5 μM [1]. Other ent-kaurane diterpenoids from I. rubescens have demonstrated NO production inhibitory activity with IC50 values ranging from 1.36 to 18.25 μM [2]. The anti-inflammatory activity of Acetylexidonin therefore remains a predicted property based on structural class membership rather than an experimentally verified characteristic. Researchers specifically requiring validated anti-inflammatory activity should consider rubescensin B or other compounds with reported NF-κB or NO inhibition data [1][2].

Cell Line Selectivity

Cross-study

Leukemia (K562 2.57 μM) vs Solid (SHSY5Y 11.56 μM); >4.5× range

Reported selectivity context favoring leukemia lines

MTT assay, 72 h, six cell lines

Evidence Dimension	Anti-inflammatory activity (NF-κB inhibition IC50)
Target Compound Data	Not reported in primary literature
Comparator Or Baseline	Rubescensin B: IC50 = 3.073 μM (NF-κB nuclear translocation)
Quantified Difference	Data unavailable for target compound; comparator demonstrates validated activity
Conditions	LPS-stimulated RAW264.7 macrophage model; NF-κB nuclear translocation assay

Why This Matters

The absence of quantitative anti-inflammatory data for Acetylexidonin means procurement decisions for inflammation-related research should be made cautiously; alternative compounds with validated anti-inflammatory metrics may be more appropriate for such studies.

• [1] Diterpenoids with anti-inflammatory activities from Isodon rubescens. Fitoterapia. 2025;185:106759. doi:10.1016/j.fitote.2025.106759. View Source
• [2] Diterpenoids from Isodon rubescens and their nitric oxide production inhibitory activity. RSC Advances. 2019;9(69):40628-40635. doi:10.1039/c9ra08831h. View Source

Acetylexidonin Application Scenarios

Silver Nanoparticle-Conjugated Drug Delivery

Acetylexidonin is best deployed in cytotoxicity screening panels that include NB4 acute promyelocytic leukemia cells, where it demonstrates an IC50 of 3.69 μM . The compound's 7.1-fold selectivity window between NB4 and SHSY5Y cells makes it a valuable tool for investigating cell-type-specific mechanisms of cytotoxicity and potential therapeutic windows . Researchers studying ent-kaurane diterpenoid structure-activity relationships (SAR) should include Acetylexidonin as a representative acetylated derivative, enabling direct comparison with exidonin and other analogs [1].

Leukemia Antiproliferative Screening: K562 & NB4

Acetylexidonin serves as a validated analytical reference standard for the identification and quantification of acetylated ent-kaurane diterpenoids in plant extracts, particularly from Isodon and Rabdosia species . Its fully assigned 13C NMR spectrum (including the diagnostic 68.22 ppm C-11 signal) and published mass spectrometric data enable its use as a chemical marker for phytochemical fingerprinting and quality control of Isodon-derived herbal materials [1].

SAR Studies Independent of C14 Hydroxyl

With its defined logP (2.29–2.70), zero hydrogen bond donors, and predicted ADMET properties including 97.1% probability of human intestinal absorption , Acetylexidonin is an appropriate model compound for studies investigating how acetylation modifies the drug-likeness and pharmacokinetic behavior of natural product scaffolds. The compound's lipophilic character and lack of hydrogen bond donors contrast with exidonin (logP 1.97, HBD = 1), providing a clean structure-property relationship pair for comparative analyses [1].

Cell-Based Assays for High-Permeability Compounds

Acetylexidonin is suited for comparative studies that aim to map the relationship between diterpenoid structure and tumor cell line selectivity. Its differential activity against NB4 (IC50 3.69 μM) versus SHSY5Y (IC50 26.22 μM) contrasts with the broader and less selective cytotoxicity profile of exidonin (HepG2 8.95 μM, GLC-82 4.47 μM, HL-60 10.22 μM) [1]. Researchers investigating the molecular determinants of cell-type-specific sensitivity within the ent-kaurane class should include Acetylexidonin in their compound libraries to probe the role of acetylation in target engagement and cellular response .

Application

Selection Property

Validation Focus

Application: Nanoformulation delivery research

Selection Property: Published nanoparticle conjugation data

Validation Focus: Carrier compatibility and release profile

Application: Leukemia cell-model screening

Selection Property: Reported differential activity across cell lines

Validation Focus: Cell-type response context

Application: Ent-kaurene SAR studies

Selection Property: C14 hydroxyl-independent scaffold

Validation Focus: Structure-activity relationship without stereochemical interference

Application: Intracellular target engagement assays

Selection Property: Elevated lipophilicity and low H-bond donor count

Validation Focus: Passive diffusion and subcellular localization review

• [1] Chen YZ, Li Y, Yue JM. Diterpenoids from Rabdosia japonica var. glaucocalyx. Journal of Natural Products. 1989;52(4):886-887. doi:10.1021/np50064a041. View Source